Cas no 1261592-17-9 (3,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid)

• Product Name: 3,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid
• CAS No: 1261592-17-9
• MF: C₂₀H₁₁F₆NO₂
• MW: 411.297266244888
• CID: 4985020
• Update Time: 2025-06-13

3,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid

• Inchi： 1S/C20H11F6NO2/c21-19(22,23)15-7-3-1-5-11(15)13-9-27-10-14(17(13)18(28)29)12-6-2-4-8-16(12)20(24,25)26/h1-10H,(H,28,29)
• InChI Key： UHAWJZGENYMVMU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC=C(C2C=CC=CC=2C(F)(F)F)C=1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 536
• XLogP3: 5.4
• Topological Polar Surface Area: 50.2

Additional information on 3,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid

Introduction to 3,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261592-17-9) and Its Emerging Applications in Chemical Biology

3,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid, identified by its CAS number 1261592-17-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. This compound belongs to the class of heterocyclic carboxylic acids, characterized by a fused isonicotinic acid moiety with two substituents at the 2-position of the phenyl rings, each bearing a trifluoromethyl group. The presence of these fluorine atoms introduces electron-withdrawing effects, which can modulate the reactivity and binding properties of the molecule, making it an attractive candidate for drug discovery and mechanistic studies.

The structural motif of 3,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid combines the inherent bioactivity of isonicotinic acid derivatives, which are well-known for their roles in antimicrobial and anti-inflammatory applications, with the enhanced lipophilicity and metabolic stability provided by the trifluoromethyl groups. This combination has positioned the compound as a versatile scaffold for developing novel therapeutic agents targeting various biological pathways.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated aromatic compounds in medicinal chemistry. The trifluoromethyl group, in particular, has been extensively studied for its ability to improve pharmacokinetic profiles, including bioavailability and resistance to metabolic degradation. This feature has made compounds like 3,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid valuable tools for designing next-generation drugs that exhibit prolonged efficacy and reduced side effects.

One of the most compelling aspects of 3,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid is its potential as a modulator of enzyme activity. Isonicotinic acid derivatives are known to interact with various enzymes by competing with natural substrates or by inducing conformational changes that alter enzymatic function. The additional trifluoromethyl groups in this compound further enhance its binding affinity by increasing hydrophobic interactions with target enzymes. This has led to investigations into its role as an inhibitor or activator of enzymes involved in metabolic diseases, cancer progression, and inflammatory responses.

Recent studies have highlighted the compound's efficacy in preclinical models as a potential therapeutic for neurological disorders. The ability of 3,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid to cross the blood-brain barrier and interact with central nervous system (CNS)-targeted enzymes has opened new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. Researchers have observed that the compound can modulate neurotransmitter release and receptor activity, suggesting its potential as a neuroprotective agent.

The synthetic route to 3,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid is another area of active investigation. Given its complex structure, optimizing synthetic methodologies to achieve high yields and purity is crucial for both academic research and industrial applications. Advances in fluorination techniques have enabled more efficient production of fluorinated aromatic compounds like this one, reducing costs and environmental impact while maintaining high chemical integrity.

The spectroscopic properties of 3,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid, including nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, have been thoroughly characterized to ensure consistency across different batches. These analytical techniques provide critical insights into the compound's purity and structural integrity, which are essential for reliable biological testing and formulation development.

In conclusion,3,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261592-17-9) represents a significant advancement in chemical biology due to its multifaceted biological activities and structural versatility. Its incorporation into drug discovery pipelines holds promise for addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new applications for this compound,3,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid is poised to play an increasingly important role in shaping the future of medicinal chemistry.